Vat Brown 72

• CAS No.: 12237-41-1
• Molecular Formula: C9H10O3S

Description

Vat Brown 72, also known as C.I. 71135, is a synthetic organic dye with the chemical formula C34H22N6Na2O6S2 . It is widely used in the textile industry for dyeing fabrics due to its excellent color fastness and resistance to fading . This compound is characterized by its dark brown color and ability to bond strongly with fibers, making it a popular choice for various dyeing applications .

Preparation Methods

Vat Brown 72 is synthesized through a series of chemical reactions involving the reduction of the dye to its leuco form in an alkaline solution of sodium hydrosulfite . The dye is then oxidized to its insoluble form, which bonds with the fabric . Industrial production methods involve multiple synthetic steps, including the use of hazardous organic chemicals, solvents, and heavy metals . The process generates significant amounts of wastewater and solid waste, requiring careful waste management practices .

Chemical Reactions Analysis

Vat Brown 72 undergoes several types of chemical reactions, including:

Reduction: The dye is reduced to its leuco form using sodium dithionite in an alkaline solution.

Oxidation: The leuco form is oxidized to the insoluble state, which is intensely colored.

Substitution: Various substituents can be introduced to modify the dye’s properties.

Common reagents used in these reactions include sodium dithionite for reduction and oxygen for oxidation . The major products formed from these reactions are the leuco form of the dye and the insoluble colored form .

Scientific Research Applications

Vat Brown 72 has a wide range of scientific research applications, including:

Textile Industry: Used for dyeing cotton, viscose, and wool fabrics due to its excellent color fastness.

Biology: Employed in staining biological tissues for microscopic examination.

Medicine: Investigated for potential use in medical diagnostics and treatments.

Industry: Utilized in the production of organic pigments and other industrial applications.

Mechanism of Action

The mechanism of action of Vat Brown 72 involves the chemical bonding of the dye molecules to the fibers of the fabric, resulting in permanent coloration . The dye’s excellent color fastness is attributed to the strong chemical bonds formed between the dye molecules and the fabric fibers .

Comparison with Similar Compounds

Vat Brown 72 is unique among vat dyes due to its specific chemical structure and properties. Similar compounds include:

Vat Brown 1: Another brown vat dye with different chemical properties and applications.

Vat Brown 3: Known for its use in dyeing different types of fabrics.

Vat Brown 5: Used in various industrial applications.

This compound stands out due to its superior color fastness and resistance to fading, making it a preferred choice for many applications .